Cas no 51490-15-4 (6,7,8,9-tetrahydro-5H-benzo7annulen-2-amine)

• Product Name: 6,7,8,9-tetrahydro-5H-benzo7annulen-2-amine
• CAS No: 51490-15-4
• Molecular Formula: C₁₁H₁₅N
• Molecular Weight: 161.2435
• MDL: MFCD18375128
• CID: 3324355
• PubChem ID: 14383527

6,7,8,9-tetrahydro-5H-benzo7annulen-2-amine Properties

Names and Identifiers

• 5H-BENZOCYCLOHEPTEN-2-AMINE, 6,7,8,9-TETRAHYDRO-
• 6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-amine
• 2-aminobenzocycloheptane
• 6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-amine
• 6,7,8,9-tetrahydro-5H-benzo7annulen-2-amine
• EN300-264234
• G81431
• SCHEMBL4684525
• 51490-15-4

• MDL： MFCD18375128
• InChIKey： ZIQAFVONTMJKGG-UHFFFAOYSA-N
• Inchi： 1S/C11H15N/c12-11-7-6-9-4-2-1-3-5-10(9)8-11/h6-8H,1-5,12H2
• SMILES： N([H])([H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 161.120449483 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.120449483 g/mol
• Heavy Atom Count: 12
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26
• Molecular Weight: 161.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids